Cas no 139755-70-7 (3-(3-Aminopropoxy)-1,2-propanediol)

• Product Name: 3-(3-Aminopropoxy)-1,2-propanediol
• CAS No: 139755-70-7
• MF: C₆H₁₅NO₃
• MW: 149.188202142715
• CID: 1280983
• PubChem ID: 54026830
• Update Time: 2025-05-24

3-(3-Aminopropoxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3-aminopropoxy)-
• 3-(3-aminopropoxy)propane-1,2-diol
• 6, 7-DIHYDROXY-4-OXAHEPTYLAMINE
• 139755-70-7
• 6,7-DIHYDROXY-4-OXAHEPTYLAMINE
• 3-(3-Aminopropoxy)-1,2-propanediol
• DTXSID30708486
• DB-135454
• SCHEMBL2998408
• AKOS006305293

• Inchi： 1S/C6H15NO3/c7-2-1-3-10-5-6(9)4-8/h6,8-9H,1-5,7H2
• InChI Key： LCTPWIYQTIJTQU-UHFFFAOYSA-N
• SMILES： O(CCCN)CC(CO)O

Computed Properties

• Exact Mass: 149.10525
• Monoisotopic Mass: 149.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols

Additional information on 3-(3-Aminopropoxy)-1,2-propanediol

Professional Introduction to 3-(3-Aminopropoxy)-1,2-propanediol (CAS No. 139755-70-7)

3-(3-Aminopropoxy)-1,2-propanediol, a compound with the chemical identifier CAS No. 139755-70-7, is a versatile intermediate in the field of chemical and pharmaceutical research. This compound has garnered significant attention due to its unique structural properties and potential applications in various biochemical pathways. The molecular structure of 3-(3-Aminopropoxy)-1,2-propanediol consists of an amine-functionalized propoxy group attached to a 1,2-propanediol backbone, which makes it a valuable building block for synthesizing more complex molecules.

The significance of this compound lies in its ability to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and polymerizations. These reactions are crucial for the development of novel pharmaceuticals and agrochemicals. In recent years, the interest in 3-(3-Aminopropoxy)-1,2-propanediol has been fueled by its potential role in drug discovery and development. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules that target specific biological pathways.

One of the most compelling aspects of CAS No. 139755-70-7 is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often implicated in various diseases, including cancer. By modifying the structure of 3-(3-Aminopropoxy)-1,2-propanediol, scientists have been able to develop molecules that selectively inhibit specific kinases, thereby offering new therapeutic strategies. These efforts have led to the discovery of several lead compounds that are currently undergoing further investigation in clinical trials.

In addition to its role in kinase inhibition, 3-(3-Aminopropoxy)-1,2-propanediol has shown promise in the development of antimicrobial agents. The amine and hydroxyl groups present in its structure make it a suitable candidate for designing compounds that can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing concern over antibiotic resistance.

The synthetic versatility of CAS No. 139755-70-7 also extends to its use as a chiral building block. Chirality is a fundamental property of many biologically active molecules, and the ability to construct enantiomerically pure compounds is essential for their development into drugs. Researchers have utilized 3-(3-Aminopropoxy)-1,2-propanediol as a starting material for asymmetric synthesis, enabling the production of chiral intermediates with high enantiomeric purity. These intermediates are then used to synthesize complex drug candidates with improved pharmacological profiles.

The growing interest in green chemistry has also influenced the research on 3-(3-Aminopropoxy)-1,2-propanediol. There is a growing demand for synthetic methods that minimize waste and reduce environmental impact. Several groups have reported innovative approaches for the preparation of this compound using catalytic methods and solvent-free conditions. These advancements not only improve the efficiency of synthesis but also align with the principles of sustainable chemistry.

In conclusion, 3-(3-Aminopropoxy)-1,2-propanediol (CAS No. 139755-70-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into its applications in drug discovery, antimicrobial agents, chiral synthesis, and green chemistry highlights its importance as a building block in modern chemical biology.